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Compound of Interest

Compound Name: Diphenyl adipate

Cat. No.: B1582185 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides essential safety and logistical information for the proper

disposal of diphenyl adipate, ensuring compliance with general best practices for chemical

waste management.

While a specific Safety Data Sheet (SDS) for diphenyl adipate was not located, this document

synthesizes information from SDSs of analogous compounds, such as dibutyl adipate and

diphenyl phthalate, and general hazardous waste disposal guidelines. It is imperative to consult

your institution's Environmental Health and Safety (EHS) department for specific protocols and

to review the specific SDS for any chemical before handling and disposal.

Immediate Safety and Handling
Before proceeding with any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to:

Safety glasses or goggles: To protect against splashes.

Chemical-resistant gloves: To prevent skin contact.

Laboratory coat: To protect clothing and skin.
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Work in a well-ventilated area, such as a chemical fume hood, to minimize the risk of

inhalation. In the event of a spill, immediately alert others in the vicinity and follow your

laboratory's established spill cleanup procedures. Small spills can typically be absorbed with an

inert material (e.g., vermiculite, sand), collected in a sealed container, and disposed of as

chemical waste. For large spills, evacuate the area and contact your institution's EHS

department.

Quantitative Data Summary
The following table summarizes key hazard information for chemicals structurally similar to

diphenyl adipate. This data should be used as a general guideline in the absence of a specific

SDS for diphenyl adipate.

Chemical Name CAS Number Hazard Statements
Disposal
Considerations

Dibutyl Adipate 105-99-7 Toxic to aquatic life.

Dispose of

contents/container to

an approved waste

disposal plant.[1]

Diphenyl Phthalate 84-62-8

Causes skin irritation,

causes serious eye

irritation, may cause

respiratory irritation,

very toxic to aquatic

life with long-lasting

effects.

Dispose of

contents/container to

an approved waste

disposal plant.[2]

Diallyl Adipate 2998-04-1
Harmful if swallowed.

[3]

Dispose of

contents/container to

an approved waste

disposal plant.[3]

Step-by-Step Disposal Procedures
The proper disposal of diphenyl adipate must be conducted in accordance with federal, state,

and local regulations. The following is a general operational plan for the disposal of this
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chemical waste.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the diphenyl adipate waste is mixed with other

chemicals. If so, all components must be identified to ensure compatibility and proper

disposal routing.

Segregate Waste Streams: Do not mix diphenyl adipate waste with incompatible materials.

It should be collected in a dedicated, properly labeled waste container. For example,

halogenated and non-halogenated organic solvents should be kept in separate containers.

2. Containerization and Labeling:

Select an Appropriate Container: Use a container that is chemically resistant to diphenyl
adipate and is in good condition with a secure, leak-proof lid. The original container can

often be used for waste accumulation.

Properly Label the Container: The waste container must be clearly labeled with the words

"Hazardous Waste" and the full chemical name, "Diphenyl Adipate." Include the

approximate concentration and accumulation start date. Follow your institution's specific

labeling requirements.

3. Accumulation and Storage:

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

should be at or near the point of generation and under the control of the laboratory

personnel.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak or spill.

Storage Limits: Adhere to the volume limits for SAAs as defined by the Resource

Conservation and Recovery Act (RCRA) and your institution's policies (typically 55 gallons of

non-acute hazardous waste).

4. Arranging for Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1582185?utm_src=pdf-body
https://www.benchchem.com/product/b1582185?utm_src=pdf-body
https://www.benchchem.com/product/b1582185?utm_src=pdf-body
https://www.benchchem.com/product/b1582185?utm_src=pdf-body
https://www.benchchem.com/product/b1582185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact EHS: Once the waste container is full or has reached the storage time limit, contact

your institution's Environmental Health and Safety (EHS) department to arrange for a pickup.

Waste Pickup Request: Complete any necessary paperwork or online forms for the

hazardous waste pickup, providing accurate information about the waste composition.

5. Transportation and Final Disposal:

Licensed Transporter: The EHS department will arrange for a licensed hazardous waste

transporter to pick up the waste.

Approved Disposal Facility: The waste will be transported to a permitted Treatment, Storage,

and Disposal Facility (TSDF). The most common disposal method for organic chemical

waste is incineration at high temperatures.

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols. The disposal procedures outlined are based on established safety

protocols for handling chemical waste in a laboratory setting.

Logical Workflow for Diphenyl Adipate Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of diphenyl adipate.
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start_end process decision storage ehs_action Start: Diphenyl Adipate Waste Generated

1. Identify Waste Composition

Mixed with other chemicals?

List all components on label

Yes

2. Select appropriate, sealed container

No

3. Label with 'Hazardous Waste' and contents

4. Store in Satellite Accumulation Area (SAA)

Use secondary containment

Container full or time limit reached?

No

5. Contact EHS for pickup

Yes

EHS arranges for transport to TSDF

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of diphenyl adipate waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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